2-(3-(2-chlorobenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[3-[(2-chlorophenyl)methyl]-4-oxopyrimido[5,4-b]indol-5-yl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C27H23ClN4O2/c1-2-18-9-4-7-13-22(18)30-24(33)16-32-23-14-8-5-11-20(23)25-26(32)27(34)31(17-29-25)15-19-10-3-6-12-21(19)28/h3-14,17H,2,15-16H2,1H3,(H,30,33)
• InChI Key: KGPVSKSKOXXMIE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3C4=C2C(=O)N(C=N4)CC5=CC=CC=C5Cl
• Molecular Formula: C27H23ClN4O2
• Molecular Weight: 470.9 g/mol
• CAS No.: 1189652-42-3

Description

2-(3-(2-chlorobenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(2-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C27H23ClN4O2 and its molecular weight is 470.96. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

Research has shown that compounds with similar structures have been synthesized and evaluated for their anticancer properties through in silico modeling studies targeting specific receptors like VEGFr. For example, the synthesis and structure elucidation of an anticancer drug of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, confirmed by spectroscopic techniques and in silico modeling, demonstrate the potential of such compounds in cancer treatment (G. Sharma et al., 2018).

Antimicrobial Activity

Another application is in the development of antimicrobial agents. A series of acetamide derivatives, including those with pyrimidinone and oxazinone structures, were synthesized and showed promising antibacterial and antifungal activities (B. Debnath & S. Ganguly, 2015). This suggests the potential of 2-(3-(2-chlorobenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(2-ethylphenyl)acetamide in contributing to the development of new antimicrobial compounds.

Anti-Inflammatory and Analgesic Properties

The synthesis and evaluation of similar compounds for their anti-inflammatory and analgesic properties have also been documented. For instance, novel derivatives showing considerable antioxidant activity indicate the potential for development as new antioxidant agents, which can be extended to include anti-inflammatory and analgesic applications (C. Gopi & M. Dhanaraju, 2020).